Cas no 181647-12-1 ((R)-N-Desethyl Oxybutynin Hydrochloride)

(R)-N-Desethyl Oxybutynin Hydrochloride is a chiral intermediate and metabolite of oxybutynin, a compound widely used in the treatment of overactive bladder. This enantiomerically pure form is of particular interest in pharmaceutical research due to its role in studying metabolic pathways and pharmacological activity. Its high chemical purity and well-defined stereochemistry make it valuable for analytical and synthetic applications, including the development of enantioselective assays and the investigation of structure-activity relationships. The hydrochloride salt form ensures improved stability and solubility, facilitating handling and formulation in preclinical studies. Researchers utilize this compound to explore the differential effects of (R)- and (S)-enantiomers in drug metabolism and efficacy.

(R)-N-Desethyl Oxybutynin Hydrochloride structure

181647-12-1 structure

Product Name:(R)-N-Desethyl Oxybutynin Hydrochloride

CAS No:181647-12-1

MF:C₂₀H₂₈ClNO₃

MW:365.894225120544

CID:851312

Update Time:2025-05-20

(R)-N-Desethyl Oxybutynin Hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, a-cyclohexyl-a-hydroxy-, 4-(ethylamino)-2-butynyl ester, hydrochloride, (R)-
- (R)-N-Desethyl Oxybutynin Hydrochloride
- (R)-DESETHYL OXYBUTYNIN HCL
- (aR)-a-Cyclohexyl-a-hydroxybenzeneacetic Acid 4-(Ethylamino)-2-butyn-1-yl Ester Hydrochloride
- (aR)-α-Cyclohexyl-α-hydroxybenzeneacetic Acid 4-(Ethylamino)-2-butyn-1-yl Ester Hydrochloride
- (αR)-α-Cyclohexyl-α-hydroxybenzeneacetic Acid 4-(EthylaMino)-2-butyn-1-yl Ester Hydrochloride
- Inchi： 1S/C20H27NO3.ClH/c1-2-21-15-9-10-16-24-19(22)20(23,17-11-5-3-6-12-17)18-13-7-4-8-14-18;/h3,5-6,11-12,18,21,23H,2,4,7-8,13-16H2,1H3;1H/t20-;/m0./s1
- InChI Key： DSWCYTSHCYXHGW-BDQAORGHSA-N
- SMILES： [C@](O)(C1CCCCC1)(C1C=CC=CC=1)C(OCC#CCNCC)=O.Cl

Computed Properties

Exact Mass: 365.17600

Experimental Properties

Melting Point: 155-157°C
PSA: 58.56000
LogP: 3.80350

(R)-N-Desethyl Oxybutynin Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D289465-1mg	(R)-N-Desethyl Oxybutynin Hydrochloride	181647-12-1		1mg	$ 178.00	2023-09-08
TRC	D289465-2mg	(R)-N-Desethyl Oxybutynin Hydrochloride	181647-12-1		2mg	$333.00	2023-05-18
TRC	D289465-5mg	(R)-N-Desethyl Oxybutynin Hydrochloride	181647-12-1		5mg	$ 775.00	2023-09-08
TRC	D289465-10mg	(R)-N-Desethyl Oxybutynin Hydrochloride	181647-12-1		10mg	$ 1361.00	2023-09-08
eNovation Chemicals LLC	Y1255954-1mg	Benzeneacetic acid, a-cyclohexyl-a-hydroxy-, 4-(ethylamino)-2-butyn-1-yl ester, hydrochloride (1:1), (aR)-	181647-12-1	98%	1mg	$1570	2024-06-07
eNovation Chemicals LLC	Y1255954-5mg	Benzeneacetic acid, a-cyclohexyl-a-hydroxy-, 4-(ethylamino)-2-butyn-1-yl ester, hydrochloride (1:1), (aR)-	181647-12-1	98%	5mg	$3380	2024-06-07
A2B Chem LLC	AA96995-1mg	Benzeneacetic acid, α-cyclohexyl-α-hydroxy-, 4-(ethylamino)-2-butyn-1-yl ester, hydrochloride (1:1), (αR)-	181647-12-1	98%	1mg	$1144.00	2024-04-20
A2B Chem LLC	AA96995-5mg	Benzeneacetic acid, α-cyclohexyl-α-hydroxy-, 4-(ethylamino)-2-butyn-1-yl ester, hydrochloride (1:1), (αR)-	181647-12-1	98%	5mg	$2550.00	2024-04-20

(R)-N-Desethyl Oxybutynin Hydrochloride Related Literature

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2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

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3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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4. Alternative synthesis of the anti-baldness compound RU58841†

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5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Additional information on (R)-N-Desethyl Oxybutynin Hydrochloride

Recent Advances in (R)-N-Desethyl Oxybutynin Hydrochloride (CAS: 181647-12-1) Research: A Comprehensive Review

(R)-N-Desethyl Oxybutynin Hydrochloride (CAS: 181647-12-1) is a key metabolite of oxybutynin, a widely used anticholinergic agent for the treatment of overactive bladder (OAB) syndrome. Recent studies have focused on its pharmacological properties, metabolic pathways, and potential therapeutic applications. This research brief synthesizes the latest findings to provide a comprehensive overview of its current status in the field of chemical biology and medicine.

One of the most significant advancements in the study of (R)-N-Desethyl Oxybutynin Hydrochloride is its improved selectivity for muscarinic receptors. Unlike its parent compound, oxybutynin, which exhibits non-selective binding to M1-M5 receptors, the (R)-enantiomer demonstrates a higher affinity for M3 receptors, which are primarily responsible for bladder contraction. This selectivity reduces the incidence of side effects such as dry mouth and cognitive impairment, making it a promising candidate for next-generation OAB therapies.

Recent pharmacokinetic studies have elucidated the metabolic pathways of (R)-N-Desethyl Oxybutynin Hydrochloride. The compound undergoes extensive hepatic metabolism, primarily via CYP3A4, leading to the formation of inactive metabolites. However, researchers have identified potential drug-drug interactions with CYP3A4 inhibitors, necessitating further clinical evaluation to optimize dosing regimens. These findings are critical for the development of personalized medicine approaches in OAB treatment.

In addition to its anticholinergic effects, (R)-N-Desethyl Oxybutynin Hydrochloride has shown promise in preclinical studies for other therapeutic applications. For instance, its anti-inflammatory properties have been investigated in models of interstitial cystitis, where it demonstrated the ability to reduce bladder inflammation and pain. These findings suggest a broader therapeutic potential beyond its traditional use in OAB.

The synthesis and formulation of (R)-N-Desethyl Oxybutynin Hydrochloride have also seen significant progress. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. Furthermore, advanced drug delivery systems, such as transdermal patches and sustained-release formulations, are being explored to enhance patient compliance and minimize adverse effects.

Despite these advancements, challenges remain in the clinical translation of (R)-N-Desethyl Oxybutynin Hydrochloride. Regulatory hurdles, such as demonstrating bioequivalence and safety in diverse patient populations, must be addressed. Additionally, long-term studies are needed to evaluate its efficacy and safety profile compared to existing therapies.

In conclusion, (R)-N-Desethyl Oxybutynin Hydrochloride (CAS: 181647-12-1) represents a promising advancement in the treatment of OAB and related conditions. Its improved receptor selectivity, expanded therapeutic potential, and innovative formulations highlight its value in the field of chemical biology and medicine. Continued research and development efforts are essential to fully realize its clinical benefits.